Cas no 1245771-62-3 (N,1-diethyl-4-nitro-1H-pyrazole-5-carboxamide)

• Product Name: N,1-diethyl-4-nitro-1H-pyrazole-5-carboxamide
• CAS No: 1245771-62-3
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 3160352
• PubChem ID: 19476557
• Update Time: 2025-05-30

N,1-diethyl-4-nitro-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,1-diethyl-4-nitro-1H-pyrazole-5-carboxamide
• STL414965
• CS-0338336
• AKOS005169481
• N~5~,1-DIETHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE
• N,2-diethyl-4-nitropyrazole-3-carboxamide
• 1245771-62-3
• DTXSID301251607

• Inchi： 1S/C8H12N4O3/c1-3-9-8(13)7-6(12(14)15)5-10-11(7)4-2/h5H,3-4H2,1-2H3,(H,9,13)
• InChI Key： UDDXRHIWSTXYPB-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1CC)[N+](=O)[O-])NCC

Computed Properties

• Exact Mass: 212.09094026Da
• Monoisotopic Mass: 212.09094026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.7Ų

Additional information on N,1-diethyl-4-nitro-1H-pyrazole-5-carboxamide

N,1-Diethyl-4-Nitro-1H-Pyrazole-5-Carboxamide (CAS No. 1245771-62-3): A Comprehensive Overview

The compound N,1-diethyl-4-nitro-1H-pyrazole-5-carboxamide (CAS No. 1245771-62-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its influence on modern chemical synthesis techniques.

N,1-Diethyl-4-nitro-1H-pyrazole-5-carboxamide belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and structural diversity. The presence of the nitro group at the 4-position and the carboxamide group at the 5-position imparts unique electronic properties to the molecule. This makes it a valuable component in the synthesis of advanced materials, including high-performance polymers and functionalized surfaces.

Recent research has focused on the synthesis and characterization of N,1-diethyl pyrazole derivatives, particularly their application in catalytic systems. Studies have shown that these compounds can act as efficient catalysts in various organic reactions, including cross-coupling reactions and enantioselective syntheses. The ability of CAS No. 1245771-62-3 to stabilize transition metal catalysts has been a key area of investigation, with promising results reported in recent publications.

The structural integrity of N,1-diethyl pyrazole carboxamide is further enhanced by its ability to form stable complexes with metal ions. This property has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. The integration of CAS No. 1245771-62-3 into MOF structures has been shown to improve their mechanical stability and selectivity for specific gas molecules.

In addition to its role in materials science, N,1-diethyl pyrazole carboxamide has also been explored for its potential in pharmaceutical applications. The compound's ability to modulate enzyme activity through non-covalent interactions makes it a promising candidate for drug design. Recent studies have investigated its effects on kinase enzymes, with preliminary results indicating potential therapeutic applications.

The synthesis of CAS No. 1245771-62-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the nitro and carboxamide groups. The optimization of reaction conditions has been a focus of recent research, with efforts directed toward improving yield and reducing environmental impact.

From an environmental perspective, the stability and biodegradability of N,1-diethyl pyrazole carboxamide are critical considerations for its large-scale application. Recent studies have evaluated its environmental fate under various conditions, including aqueous degradation and soil sorption. These studies have provided valuable insights into the compound's persistence in different ecosystems and its potential for bioaccumulation.

In conclusion, N,1-diethyl pyrazole carboxamide (CAS No. 1245771-62) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science, catalysis, and pharmaceutical research. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry.